Cas no 689250-79-1 (Ethyl 1-(4-fluorophenyl)imidazole-5-carboxylate)

Ethyl 1-(4-fluorophenyl)imidazole-5-carboxylate structure
689250-79-1 structure
Product Name:Ethyl 1-(4-fluorophenyl)imidazole-5-carboxylate
CAS No:689250-79-1
MF:C12H11FN2O2
MW:234.226346254349
CID:1731829
PubChem ID:55563221
Update Time:2025-04-21

Ethyl 1-(4-fluorophenyl)imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylic acid, 1-(4-fluorophenyl)-, ethyl ester
    • AKOS006811314
    • BS-32702
    • SCHEMBL4833478
    • MERHTWHWSLCXOB-UHFFFAOYSA-N
    • ethyl 1-(4-fluorophenyl)-1H-imidazole-5-carboxylate
    • ETHYL 3-(4-FLUOROPHENYL)IMIDAZOLE-4-CARBOXYLATE
    • 689250-79-1
    • Ethyl1-(4-fluorophenyl)imidazole-5-carboxylate
    • Ethyl 1-(4-fluorophenyl)imidazole-5-carboxylate
    • Inchi: 1S/C12H11FN2O2/c1-2-17-12(16)11-7-14-8-15(11)10-5-3-9(13)4-6-10/h3-8H,2H2,1H3
    • InChI Key: MERHTWHWSLCXOB-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C=NC=C1C(=O)OCC

Computed Properties

  • Exact Mass: 234.08053
  • Monoisotopic Mass: 234.08045576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 358.3±22.0 °C at 760 mmHg
  • PSA: 44.12
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 1-(4-fluorophenyl)imidazole-5-carboxylate Security Information

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